Cas no 2137471-39-5 (1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester
• CAS No: 2137471-39-5
• MF: C₁₅H₁₈BrNO₄
• MW: 356.211723804474
• CID: 5277363
• Update Time: 2025-10-21

1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C15H18BrNO4/c1-8-5-10(16)9-7-12(13(18)19)17(11(9)6-8)14(20)21-15(2,3)4/h5-6,12H,7H2,1-4H3,(H,18,19)
• InChI Key： JABMYXIPKFADDI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(Br)=CC(C)=C2)CC1C(O)=O

Additional information on 1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester

Comprehensive Overview of 1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester (CAS No. 2137471-39-5)

The compound 1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester (CAS No. 2137471-39-5) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a bromo substituent and a tert-butyl ester group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and enzyme modulators, aligning with current trends in drug discovery and precision medicine.

One of the key reasons for the growing attention toward CAS No. 2137471-39-5 is its relevance in targeted therapy development. The 4-bromo moiety enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocycles. This aligns with the surge in demand for highly functionalized indole scaffolds in oncology and neurology research. Additionally, the tert-butyl ester group offers stability under acidic conditions, making it suitable for prodrug design—a hot topic in biopharmaceutical optimization.

From a synthetic chemistry perspective, 1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester exemplifies the convergence of green chemistry and atom economy. Its efficient synthesis routes minimize waste, addressing the industry’s shift toward sustainable manufacturing. Laboratories focusing on catalysis and flow chemistry have reported improved yields using this compound, further driving its adoption. Moreover, its compatibility with microwave-assisted synthesis techniques caters to the demand for faster, energy-efficient reactions.

The compound’s application extends to material science, where its electron-rich indole core contributes to the development of organic semiconductors and photovoltaic materials. With the rise of flexible electronics and OLED technologies, researchers are exploring its derivatives for their optoelectronic properties. This dual utility in life sciences and advanced materials underscores its versatility, making it a frequent subject in patent filings and academic publications.

Quality control and analytical profiling of CAS No. 2137471-39-5 are critical for ensuring reproducibility in research. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify purity, while X-ray crystallography aids in confirming its stereochemistry. These protocols align with Good Laboratory Practice (GLP) standards, a priority for contract research organizations (CROs) and API manufacturers. As regulatory scrutiny intensifies, such rigorous characterization becomes indispensable.

In summary, 1H-Indole-1,2-dicarboxylic acid, 4-bromo-2,3-dihydro-6-methyl-, 1-(1,1-dimethylethyl) ester represents a multifaceted tool for modern chemistry. Its integration into high-throughput screening libraries and combinatorial chemistry platforms highlights its strategic importance. Whether for lead compound optimization or material innovation, this compound continues to inspire breakthroughs across disciplines, solidifying its position in the scientific lexicon.